Cas no 145986-10-3 (2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI))
145986-10-3 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI)
CAS No:145986-10-3
MF:C9H12N2O4S
MW:244.267580986023
CID:149559
PubChem ID:454509
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI)
- 1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methylpyrimidine-2,4-dione
- 145986-10-3
- .alpha.-L-Oxathiolanyl-thymidine
- CHEMBL292358
- alpha-L-Oxathiolanyl-thymidine
- DTXSID80163223
- 2-OHMe-1,3-OxathiolanT
- 1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-pyrimidine-2,4-dione
- .alpha.-L-(+)-(2R,5R)-1-[2-(Hydroxymethyl)-1,3-oxathiolan-5-yl]thymine
- alpha-L-(+)-(2R,5R)-1-(2-(Hydroxymethyl)-1,3-oxathiolan-5-yl)thymine
-
- Inchi: 1S/C9H12N2O4S/c1-5-2-11(9(14)10-8(5)13)6-4-16-7(3-12)15-6/h2,6-7,12H,3-4H2,1H3,(H,10,13,14)/t6-,7-/m1/s1
- InChI Key: GCMLYCFXOXELDY-RNFRBKRXSA-N
- SMILES: S1[C@H](CO)O[C@H](C1)N1C(NC(C(C)=C1)=O)=O
Computed Properties
- Exact Mass: 244.05186
- Monoisotopic Mass: 244.051778
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: -0.5
Experimental Properties
- Density: 1.442
- Refractive Index: 1.598
- PSA: 78.87
2,4(1H,3H)-Pyrimidinedione,1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI) Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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